Cas no 7075-68-5 (Benzo[1,2-b:4,5-b]dipyrrole, 1,5-dihydro- (8CI,9CI))

• Product Name: Benzo[1,2-b:4,5-b]dipyrrole, 1,5-dihydro- (8CI,9CI)
• CAS No: 7075-68-5
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• CID: 975583
• PubChem ID: 12936178
• Update Time: 2025-04-19

Benzo[1,2-b:4,5-b]dipyrrole, 1,5-dihydro- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:4,5-b]dipyrrole, 1,5-dihydro- (8CI,9CI)
• 1,5-dehydro-benzo[1,2-b:4,5-b]dipyrrole
• 1,5-Dihydropyrrolo[2,3-f]indole
• 1,5-dihydro-pyrrolo[2,3-f]indole
• 1H,5H-Benzo[1,2-d,4,5-d']diimidazol-4,8-dion
• 1H,5H-benzo[1,2-d,4,5-d']diimidazole-4,8-dione
• 1H,5H-pyrrolo< 2,3-f> indole
• ACMC-20mf0z
• AG-D-30628
• Benzo[1,2-d:4,5-d]diimidazole-4,8(1H,5H)-dione (9CI)
• Benzo[1,2-d:4,5-d']diimidazole-4,8(1H,5H)-dione(9CI)
• CTK0H2863
• dihydrobenzo-< 1,2-b:4,5-b'> -dipyrrole
• pyrrolo< 3,2-e> indole
• 1H,5H-PYRROLO[2,3-F]INDOLE
• FT-0734746
• 7075-68-5
• 1,5-dihydro-Benzo[1,2-b:4,5-b']dipyrrole
• SCHEMBL2530865
• DB-074342

• MDL： MFCD12924277
• Inchi： 1S/C10H8N2/c1-3-11-9-6-8-2-4-12-10(8)5-7(1)9/h1-6,11-12H
• InChI Key： KNJMIKULCHBVMB-UHFFFAOYSA-N
• SMILES： N1C=CC2C=C3C(C=CN3)=CC1=2

Computed Properties

• Exact Mass: 156.068748264g/mol
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31.6Ų